Cas no 1339318-08-9 (3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one)

• Product Name: 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one
• CAS No: 1339318-08-9
• MF: C₁₁H₁₀F₂OS
• MW: 228.258308887482
• CID: 5250556
• Update Time: 2025-05-19

3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-DIFLUOROPHENYL)SULFANYL]CYCLOPENTAN-1-ONE
• 3-((3,4-Difluorophenyl)thio)cyclopentan-1-one
• Cyclopentanone, 3-[(3,4-difluorophenyl)thio]-
• 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one

• Inchi： 1S/C11H10F2OS/c12-10-4-3-9(6-11(10)13)15-8-2-1-7(14)5-8/h3-4,6,8H,1-2,5H2
• InChI Key： APDDMELCTKTBSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)C1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one

3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one: A Comprehensive Overview

The compound with CAS No. 1339318-08-9, commonly referred to as 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of cyclopentanone, featuring a sulfanyl group attached to a 3,4-difluorophenyl moiety. Its unique structure endows it with distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one in drug discovery and development. The presence of the fluorine atoms in the phenyl ring introduces electronic effects that can enhance the compound's bioavailability and stability. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. These findings underscore its importance in advancing medicinal chemistry.

The synthesis of CAS No. 1339318-08-9 involves a multi-step process that typically begins with the preparation of cyclopentanone derivatives. The introduction of the sulfanyl group is achieved through nucleophilic substitution reactions, while the fluorination of the phenyl ring is carried out using electrophilic fluorination techniques. These methods ensure high yields and purity, making the compound suitable for both academic and industrial applications.

In terms of physical properties, 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one exhibits a melting point of approximately 125°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270-290 nm, which is indicative of its conjugated system.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. Researchers have investigated its potential as a precursor for polymer synthesis, where its rigid cyclopentanone framework can contribute to the formation of high-performance polymers with tailored mechanical properties. Additionally, its ability to undergo various post-synthetic modifications further enhances its versatility in material science.

From an environmental perspective, CAS No. 1339318-08-9 has been assessed for its biodegradability and eco-toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 25 days. Its eco-toxicological profile suggests low toxicity to aquatic organisms, making it a safer choice for industrial applications compared to some other organic compounds.

In conclusion, 3-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one (CAS No. 1339318-08-9) is a versatile and valuable compound with wide-ranging applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.